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Introduction

Hexadecanedioic acid, also known as thapsic acid, is a saturated, straight-chain
alpha,omega-dicarboxylic acid.[1][2][3] Its structure, featuring a carboxylic acid group at each
end of a 14-carbon chain, imparts unique properties that make it a valuable molecule in various
scientific and industrial fields, including polymer synthesis and biomedical research.[1] This
technical guide provides a comprehensive overview of the molecular characteristics,
physicochemical properties, and experimental applications of hexadecanedioic acid.

Molecular Formula and Structure

The fundamental identity of hexadecanedioic acid is defined by its molecular formula and
weight.

e Chemical Formula: C1eH300a4[1][4][5]
e Molecular Weight: 286.41 g/mol [1][2][4][5]

e Synonyms: Thapsic acid, 1,14-Tetradecanedicarboxylic acid, 1,16-Hexadecanedioic acid[2]

[3][5]

The molecule consists of a tetradecane backbone with carboxyl functional groups at positions 1
and 16. This dicarboxylic nature is central to its chemical reactivity, particularly in
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polymerization and esterification reactions.[6]

Physicochemical Properties

A summary of the key quantitative data for hexadecanedioic acid is presented below. These
properties are critical for its application in experimental design and chemical synthesis.

Property Value Citation(s)
Molecular Formula C16H3004 [11[4115]
Molecular Weight 286.41 g/mol [1112114]
CAS Number 505-54-4 [1][41[5]
Appearance White powder/solid [4107]
Melting Point 120 -123°C [2][4]
Boiling Point 160-165 °C at 0.7 Torr [8]
Solubility DMSO: 57 mg/mLDMF: 16 [O[10]
mg/mL
Storage Temperature Below +30°C [4]
Linear Formula HOOC(CH2)14COOH [1]

Applications in Research and Drug Development

Hexadecanedioic acid serves as a versatile intermediate and building block in several areas
of research.

o Polymer Synthesis: Its bifunctional nature makes it an excellent monomer for the synthesis
of polyesters and polyamides. These polymers can possess high thermal stability,
hydrophobicity, and biocompatibility, rendering them suitable for applications like eco-friendly
food packaging.[1]

e Drug Delivery: The compound is explored for its use in drug delivery systems.[7] Its
derivatives can be used to create biodegradable polymers for encapsulating therapeutic
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agents or to form components of solid lipid nanoparticles (SLNs), which can improve the
bioavailability and control the release of lipophilic drugs.

o Biomedical Research: It is used as a research intermediate in studies concerning blood
pressure regulation.[4][6] Furthermore, when radiolabeled with Gallium-68, it can be used as
a tracer for cardiac metabolic imaging with PET scans, helping to visualize fatty acid
metabolism in the heart.[1] It has also been found to stimulate mitochondrial respiration and
decrease the production of reactive oxygen species (ROS) in isolated rat liver mitochondria.

[9]

Experimental Protocols

The carboxylic acid groups of hexadecanedioic acid are amenable to various chemical
modifications. A key reaction is the formation of an amide bond through conjugation, for
example with hydroxylamine. This process typically involves the activation of the carboxyl
groups.

Protocol: Conjugation Reaction with Hydroxylamine

This protocol outlines the general steps for the conjugation of hexadecanedioic acid, a
foundational technique for creating derivatives for further application.[6]

Materials:

» Hexadecanedioic acid

e Dichloromethane (DCM)

» 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)
e N-hydroxysuccinimide (NHS)

e 4-Dimethylaminopyridine (DMAP)

» N,N-Diisopropylethylamine (DIPEA)

¢ Brine solution
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» 5% Citric acid solution

» Saturated sodium bicarbonate solution
e Anhydrous Magnesium Sulfate (MgSQOa)
Procedure:

¢ Dissolution: Dissolve hexadecanedioic acid in dichloromethane in a suitable reaction
vessel.

 Activation: Sequentially add EDCI, N-hydroxysuccinimide, DMAP, and N,N-
diisopropylethylamine to the solution. This step activates the carboxylic acid groups to
facilitate amide bond formation.

o Reaction: Stir the resulting mixture at room temperature for approximately 3 hours.
e Work-up & Extraction:

o Wash the reaction mixture with brine.

o Perform an acidic wash with 5% citric acid.

o Neutralize with a basic wash using saturated sodium bicarbonate.

o Perform a final wash with brine.

e Drying and Isolation: Separate the organic layer and dry it over anhydrous MgSOa. Filter the
mixture to remove the drying agent and concentrate the solution to isolate the product.

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the conjugation reaction protocol described
above.
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Caption: Workflow for the conjugation of hexadecanedioic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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